Cas no 1021039-33-7 (4-[4-(4-fluorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine)

• Product Name: 4-[4-(4-fluorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine
• CAS No: 1021039-33-7
• MF: C₁₇H₁₉FN₄O₃
• MW: 346.356167078018
• CID: 5981091
• PubChem ID: 42154407
• Update Time: 2025-10-29

4-[4-(4-fluorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-fluorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine
• [4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]-(4-fluorophenyl)methanone
• F5241-0020
• (4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl)(4-fluorophenyl)methanone
• AKOS024502272
• 1021039-33-7
• SR-01000921564-1
• VU0638492-1
• SR-01000921564

• Inchi： 1S/C17H19FN4O3/c1-24-15-11-14(19-17(20-15)25-2)21-7-9-22(10-8-21)16(23)12-3-5-13(18)6-4-12/h3-6,11H,7-10H2,1-2H3
• InChI Key： BXAIUKWAHLALMP-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=C(OC)N=C(OC)N=2)CC1)(C1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 346.14411864g/mol
• Monoisotopic Mass: 346.14411864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.8Ų

Additional information on 4-[4-(4-fluorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine

Comprehensive Overview of 4-[4-(4-Fluorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine (CAS No. 1021039-33-7)

4-[4-(4-Fluorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine (CAS No. 1021039-33-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique piperazine and pyrimidine backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a fluorobenzoyl moiety and dimethoxy substitutions, as these elements are known to influence bioavailability and target binding affinity.

In recent years, the demand for fluorinated compounds like 4-[4-(4-Fluorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine has surged due to their enhanced metabolic stability and lipophilicity. These properties make them valuable in the design of central nervous system (CNS) therapeutics and kinase inhibitors. A growing trend in scientific literature highlights the role of fluorine-containing molecules in improving drug efficacy, a topic frequently searched by professionals in medicinal chemistry and pharmacology.

The compound's CAS No. 1021039-33-7 is often referenced in patents and academic studies focusing on heterocyclic chemistry. Its synthesis typically involves multi-step reactions, including amide coupling and nucleophilic substitution, which are critical for achieving high purity and yield. Given the rising interest in green chemistry, researchers are also investigating eco-friendly synthetic routes for such compounds to align with sustainable practices.

Another area of interest is the compound's potential role in crop protection. The pyrimidine scaffold is a common motif in agrochemicals, and modifications like fluorination can enhance pesticidal activity. This aligns with current searches for next-generation pesticides that are both effective and environmentally benign. The 4-[4-(4-Fluorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine structure could thus serve as a template for developing novel plant growth regulators or herbicides.

From a commercial perspective, CAS No. 1021039-33-7 is listed in catalogs of fine chemical suppliers, catering to the needs of contract research organizations (CROs) and pharmaceutical companies. Its pricing and availability are frequently queried by procurement specialists, reflecting its niche but growing market. Analytical data, such as HPLC purity and NMR spectra, are also highly sought after to ensure quality control in research settings.

In summary, 4-[4-(4-Fluorobenzoyl)piperazin-1-yl]-2,6-dimethoxypyrimidine (CAS No. 1021039-33-7) represents a versatile compound with broad applicability in drug discovery, agrochemical innovation, and material science. Its structural complexity and functional groups make it a subject of ongoing research, particularly in contexts where fluorine chemistry and heterocyclic optimization are prioritized. As scientific inquiries into personalized medicine and sustainable agriculture expand, this compound is likely to remain a focal point for interdisciplinary studies.